Cas no 344326-10-9 (N-(furan-2-yl)methylpropanamide)

N-(furan-2-yl)methylpropanamide is a furan-derived amide compound characterized by its unique structural features, combining a furan ring with a propanamide moiety. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a versatile intermediate. The furan ring contributes to its reactivity in heterocyclic chemistry, while the amide group enhances its stability and compatibility with further functionalization. Its molecular framework makes it suitable for applications in the development of bioactive molecules, agrochemicals, and specialty chemicals. The compound's well-defined structure and synthetic accessibility underscore its utility in research and industrial settings.

N-(furan-2-yl)methylpropanamide structure

344326-10-9 structure

Product Name:N-(furan-2-yl)methylpropanamide

CAS No:344326-10-9

MF:C₈H₁₁NO₂

MW:153.178442239761

CID:5341524

Update Time:2025-06-29

N-(furan-2-yl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

- Propanamide, N-(2-furanylmethyl)-
- N-(furan-2-yl)methylpropanamide
- Inchi： 1S/C8H11NO2/c1-2-8(10)9-6-7-4-3-5-11-7/h3-5H,2,6H2,1H3,(H,9,10)
- InChI Key： WGSUSGRCTBVQMS-UHFFFAOYSA-N
- SMILES： C(NCC1=CC=CO1)(=O)CC

N-(furan-2-yl)methylpropanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6541-3365-2μmol	N-[(furan-2-yl)methyl]propanamide	344326-10-9	90%+	2μmol	$85.5	2023-11-21
Life Chemicals	F6541-3365-5μmol	N-[(furan-2-yl)methyl]propanamide	344326-10-9	90%+	5μmol	$94.5	2023-11-21
Life Chemicals	F6541-3365-10μmol	N-[(furan-2-yl)methyl]propanamide	344326-10-9	90%+	10μmol	$103.5	2023-11-21
Life Chemicals	F6541-3365-20μmol	N-[(furan-2-yl)methyl]propanamide	344326-10-9	90%+	20μmol	$118.5	2023-11-21
Life Chemicals	F6541-3365-1mg	N-[(furan-2-yl)methyl]propanamide	344326-10-9	90%+	1mg	$81.0	2023-11-21
Life Chemicals	F6541-3365-2mg	N-[(furan-2-yl)methyl]propanamide	344326-10-9	90%+	2mg	$88.5	2023-11-21
Life Chemicals	F6541-3365-3mg	N-[(furan-2-yl)methyl]propanamide	344326-10-9	90%+	3mg	$94.5	2023-11-21
Life Chemicals	F6541-3365-4mg	N-[(furan-2-yl)methyl]propanamide	344326-10-9	90%+	4mg	$99.0	2023-11-21
Life Chemicals	F6541-3365-5mg	N-[(furan-2-yl)methyl]propanamide	344326-10-9	90%+	5mg	$103.5	2023-11-21
Life Chemicals	F6541-3365-10mg	N-[(furan-2-yl)methyl]propanamide	344326-10-9	90%+	10mg	$118.5	2023-11-21

N-(furan-2-yl)methylpropanamide Related Literature

1. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
2. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
4. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

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Additional information on N-(furan-2-yl)methylpropanamide

N-(furan-2-yl)methylpropanamide: A Comprehensive Overview

N-(furan-2-yl)methylpropanamide, also known by its CAS number 344326-10-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a furan ring with a propanamide group, making it a versatile molecule with potential applications in various industries.

The furan ring, a five-membered aromatic heterocycle containing one oxygen atom, is a key structural component of N-(furan-2-yl)methylpropanamide. This moiety contributes to the compound's electronic properties and reactivity, making it an attractive target for researchers exploring new materials and chemical reactions. Recent studies have highlighted the role of furan-containing compounds in enhancing the electronic properties of organic semiconductors, which could pave the way for their use in next-generation electronic devices.

Propanamide, the other major component of this compound, is an amide derivative of propanoic acid. Amides are known for their stability and ability to form hydrogen bonds, which can significantly influence the physical and chemical properties of the molecule. In the case of N-(furan-2-yl)methylpropanamide, the combination of the furan ring and propanamide group results in a molecule with unique solubility characteristics and thermal stability.

Recent advancements in synthetic chemistry have enabled more efficient methods for synthesizing N-(furan-2-yl)methylpropanamide. Researchers have explored various routes, including nucleophilic substitution and coupling reactions, to optimize the synthesis process. These methods not only improve yield but also reduce the environmental impact of production, aligning with current trends toward sustainable chemistry.

The application potential of N-(furan-2-yl)methylpropanamide extends into several domains. In materials science, its electronic properties make it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Additionally, its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry.

In pharmacology, N-(furan-2-yl)methylpropanamide has shown promise as a lead compound for drug development. Its structure allows for potential interactions with biological targets, such as enzymes and receptors, making it a valuable starting point for medicinal chemists exploring new therapeutic agents.

Furthermore, recent studies have delved into the environmental fate and toxicity of N-(furan-2-yl)methylpropanamide. Understanding its biodegradation pathways and potential ecological impacts is crucial for ensuring its safe use in industrial applications.

In conclusion, N-(furan-2-yl)methylpropanamide (CAS No. 344326-10-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and properties continue to inspire innovative research directions, positioning it as an important molecule in contemporary chemical research.